Cas no 1228376-18-8 (4-bromo-5-chloro-2-methylbenzonitrile)

• Product Name: 4-bromo-5-chloro-2-methylbenzonitrile
• CAS No: 1228376-18-8
• MF: C₈H₅BrClN
• MW: 230.489000082016
• MDL: MFCD18917160
• CID: 2141178
• PubChem ID: 53256796
• Update Time: 2025-04-21

4-bromo-5-chloro-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-bromo-5-chlorobenzonitrile
• 4-bromo-5-chloro-2-methylbenzonitrile
• CS-0360311
• EN300-3538787
• 2-Methyl-4-bromo-5-chloro benzonitrile
• DB-303528
• SCHEMBL2480303
• MOZNNMJCKMEPEN-UHFFFAOYSA-N
• DZB37618
• DTXCID30643964
• DTXSID60693215
• Z1269141977
• 1228376-18-8
• 895-954-5

• MDL： MFCD18917160
• Inchi： 1S/C8H5BrClN/c1-5-2-7(9)8(10)3-6(5)4-11/h2-3H,1H3
• InChI Key： MOZNNMJCKMEPEN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C)C=1)Cl

Computed Properties

• Exact Mass: 228.92939Da
• Monoisotopic Mass: 228.92939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes